![molecular formula C9H6F4 B7891173 4-Fluoro-2-(trifluoromethyl)styrene](/img/structure/B7891173.png)
4-Fluoro-2-(trifluoromethyl)styrene
Overview
Description
4-Fluoro-2-(trifluoromethyl)styrene is a useful research compound. Its molecular formula is C9H6F4 and its molecular weight is 190.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Copolymerizations with Styrene : 4-Fluoro-2-(trifluoromethyl)styrene has been studied in copolymerizations with styrene, showing its utility in creating novel polymer materials. For example, its reactivity towards polystyrene radicals was explored, highlighting its potential in polymer science (Bevington et al., 1995).
Surface Structure of Block Copolymers : Research on the surface structures of asymmetric block copolymers, including those with this compound, demonstrated how fluorinated side groups affect the surface due to their low energy, influencing the material's properties (Yokoyama et al., 2004).
Free Radical Copolymerization Behavior : The copolymerization behavior of styrene with fluorinated styrenes, including this compound, was correlated with the strength of π−π stacking interactions between aromatic fluorocarbons and hydrocarbons. This study provides insights into the molecular interactions and properties of these copolymers (Pugh, 2007).
Asymmetric Catalytic Applications : The compound has been used in asymmetric palladium-catalyzed direct fluoro-arylation of styrenes, showing its significance in organic synthesis for creating chiral monofluorinated compounds (Talbot et al., 2014).
Synthesis of Fluorinated Benzoxazepines : A study demonstrated an efficient, metal-free method for the preparation of 4-fluoro-1,3-benzoxazepines starting from styrenes, including this compound. This highlights its utility in the synthesis of structurally diverse compounds in chemistry (Ulmer et al., 2016).
Properties
IUPAC Name |
1-ethenyl-4-fluoro-2-(trifluoromethyl)benzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F4/c1-2-6-3-4-7(10)5-8(6)9(11,12)13/h2-5H,1H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUWPGOSTFOMXNO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=C(C=C(C=C1)F)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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